Cas no 851970-04-2 (5-{4-(diphenylmethyl)piperazin-1-yl(furan-2-yl)methyl}-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol)

• Product Name: 5-{4-(diphenylmethyl)piperazin-1-yl(furan-2-yl)methyl}-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol
• CAS No: 851970-04-2
• MF: C₂₇H₂₇N₅O₂S
• MW: 485.60058426857
• CID: 6151276
• PubChem ID: 5062711
• Update Time: 2025-10-29

5-{4-(diphenylmethyl)piperazin-1-yl(furan-2-yl)methyl}-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol Chemical and Physical Properties

Names and Identifiers

• 5-{4-(diphenylmethyl)piperazin-1-yl(furan-2-yl)methyl}-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol
• MLS000101802
• 5-{[4-(diphenylmethyl)piperazin-1-yl](furan-2-yl)methyl}-2-methyl-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol
• 5-((4-benzhydrylpiperazin-1-yl)(furan-2-yl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol
• AKOS024589857
• 851970-04-2
• 5-[(4-benzhydrylpiperazin-1-yl)-(furan-2-yl)methyl]-2-methyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• BRD-A65224442-001-07-6
• HMS2240G19
• CHEMBL1350915
• SMR000016388
• F0631-0407
• CCG-28869

• Inchi： 1S/C27H27N5O2S/c1-19-28-27-32(29-19)26(33)25(35-27)24(22-13-8-18-34-22)31-16-14-30(15-17-31)23(20-9-4-2-5-10-20)21-11-6-3-7-12-21/h2-13,18,23-24,33H,14-17H2,1H3
• InChI Key： MOMUBXZLXXYZRJ-UHFFFAOYSA-N
• SMILES： S1C2=NC(C)=NN2C(=C1C(C1=CC=CO1)N1CCN(C(C2C=CC=CC=2)C2C=CC=CC=2)CC1)O

Computed Properties

• Exact Mass: 485.18854629g/mol
• Monoisotopic Mass: 485.18854629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 665
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 98.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 5-{4-(diphenylmethyl)piperazin-1-yl(furan-2-yl)methyl}-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol

Comprehensive Analysis of 5-{4-(diphenylmethyl)piperazin-1-yl(furan-2-yl)methyl}-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol (CAS No. 851970-04-2)

The compound 5-{4-(diphenylmethyl)piperazin-1-yl(furan-2-yl)methyl}-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol (CAS No. 851970-04-2) is a structurally complex molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique triazolothiazole core, combined with a diphenylmethylpiperazine moiety, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential interactions with central nervous system (CNS) targets, given the presence of the piperazine group, which is often associated with neuroactive properties.

In recent years, the demand for novel heterocyclic compounds like 5-{4-(diphenylmethyl)piperazin-1-yl(furan-2-yl)methyl}-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol has surged, driven by advancements in drug discovery and medicinal chemistry. This compound's furan and triazole rings contribute to its bioavailability and metabolic stability, key factors in modern pharmacokinetic optimization. Its CAS No. 851970-04-2 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

One of the most discussed topics in the context of 5-{4-(diphenylmethyl)piperazin-1-yl(furan-2-yl)methyl}-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol is its potential role in addressing neurodegenerative diseases. With the global rise in conditions like Alzheimer's and Parkinson's, scientists are exploring how its piperazine-derived structure could modulate neurotransmitter receptors. Additionally, its antioxidant properties, inferred from the hydroxyl group in its structure, have sparked interest in oxidative stress-related research.

The synthesis of 5-{4-(diphenylmethyl)piperazin-1-yl(furan-2-yl)methyl}-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol involves multi-step organic reactions, including N-alkylation and cyclization processes. Its molecular weight and logP value suggest favorable drug-likeness, aligning with Lipinski's Rule of Five. These characteristics make it a viable subject for high-throughput screening in drug development pipelines.

From an SEO perspective, queries related to CAS No. 851970-04-2 often include terms like "triazolothiazole derivatives," "piperazine-based therapeutics," and "furan-containing bioactive molecules." These long-tail keywords reflect the compound's niche yet growing prominence in biomedical literature. Furthermore, its potential applications in precision medicine and targeted therapy align with trending topics in healthtech and AI-driven drug design.

In conclusion, 5-{4-(diphenylmethyl)piperazin-1-yl(furan-2-yl)methyl}-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol represents a fascinating intersection of chemical innovation and therapeutic potential. Its CAS No. 851970-04-2 serves as a gateway for researchers exploring its mechanistic pathways and clinical applicability. As the scientific community continues to unravel its properties, this compound may soon emerge as a cornerstone in next-generation pharmaceuticals.